Extending the detection capabilities of traditional spectroelectrochemical investigations, closed-bipolar electrochemical imaging (c-BPI) has demonstrated its unique ability to spatially resolve and individually address millions to even billions of individual points of detection without the need for any direct electrical connections. Coupling optical and electrochemical signals, the key challenge becomes resolving the optical response at individual closed-bipolar electrodes within an array to successfully image electrochemical heterogeneity. At the heart of this challenge is the choice between electrochemiluminescence or electrogenerated fluorescence reporting systems and the key tradeoff between spatial resolution and photon efficiency. Working to address this tradeoff, we focus on fluorescence as a useful closed-bipolar imaging tool with great potential for sensing the ultra-transient. We consider the advantages as well as the present challenges of electrofluorogenic reporting strategies in order to offer solutions through an examination of existing direct and indirect approaches towards electrochemical fluorescence imaging applicable to closed-bipolar sensing systems.

MXenes, two-dimensional (2D) transition-metal carbides and nitrides with diverse compositions and structures, have attracted notable attention due to their potential as promising alternatives to the conventional Pt-group catalysts for the hydrogen evolution reaction (HER). Hereby, we analyze the state-of-art approaches in theoretical modelling HER in MXenes with the aim of assessing their intrinsic activity for this crucial electrocatalytic reaction, analyze diverse thermodynamic and electronic properties proposed as descriptors, inspect kinetic aspects, and explore linear scaling relations. Ultimately, we present an overview of the challenges, perspectives, and future research of HER in MXenes.

Per- and polyfluoroalkyl substances (PFAS) are a group of synthetic substances which are widely used in various industrial and commercial applications. Their stability combined with their bioaccumulative nature raises concern about their toxicity around the world. Hence, the sensitive detection of PFAS in different environmental samples is an important activity. In this review, electroanalytical investigations into the detection of PFAS are discussed. Electrochemical detection approaches based on molecularly imprinted polymers (MIPs), metal-organic frameworks (MOFs), interfacial processes, and ion-transfer events are discussed. While tremendous advances in the electroanalytical chemistry of PFAS have been achieved, further studies are critical in order to improve and establish electroanalytical approaches that enable the detection of extremely low concentrations of PFAS, the detection of individual PFAS in PFAS mixtures, and the detection of individual PFAS in a multitude of matrix conditions.

Sepsis is a life-threatening dysfunction of organ systems caused by a dysregulated immune system because of an infectious process. It remains one of the leading causes of hospital mortality and of hospital readmissions in the United States. Mortality from sepsis increases with each hour of delayed treatment, therefore, diagnostic devices that can reduce the time from the onset of a patient's infection to the delivery of appropriate therapy are urgently needed. Likewise, tools that are capable of high-frequency testing of clinically relevant biomarkers are required to study disease progression. Electrochemical biosensors offer important advantages such as high sensitivity, fast response, miniaturization, and low cost that can be adapted to clinical needs. In this review paper, we discuss the current state, limitations, and future directions of electrochemical-based point-of-care detection platforms that contribute to the diagnosis and monitoring of sepsis.

Current status of the development of impedimetric biosensors that use tethered bilayer membranes (tBLMs) as a sensing element was reviewed. To design and operate such sensors, the understanding of the nature of electrochemical impedance spectroscopy (EIS) response defined by the physical properties of tBLMs is of utmost importance. Routinely used parameters such as “membrane conductance” derived from the electric equivalent circuits cannot be regarded as the measure of activities of pore-forming agents. The reason for this is the unique molecular structure and physical properties of the submembrane reservoir as well as the dependence of measured EIS signals on the lateral 2D distribution of pores (defects) in tBLMs. The perspective way to design robust tBLM biosensors exhibiting reproducible signals relies on the possibility to control the micro-heterogeneity of tBLMs as well as to experimentally measure the specific resistance of submembrane reservoir, which defines the sensitivity of tBLM biosensors.

Electrochemical sensors that use surface-immobilized DNA to bind analytes and transduce the binding into electrochemical signals, have the potential for rapid, specific, and sensitive detection of bioanalytes via a compact and portable platform. However, accessing the structure of these surfaces/interfaces at the relevant spatial scale (<10 nm), which determines the interfacial interactions and ultimately sensing performance, remains an unsolved challenge. Here, we review studies that have used high resolution atomic force microscope imaging and spatial statistical analysis tools to understand crowding interactions between thiolated DNA probes immobilized on gold electrodes and how such interactions impact target binding. We also review related studies that attempt to control the nanoscale spatial arrangement of the immobilized recognition elements to optimize sensing performance. These efforts have led to new advances in understanding of the structure-function relationships of DNA-based electrochemical biosensors to move the field toward rational engineering of these biosensing interfaces.

Single-atom catalysts (SACs) are heterogenous catalysts with elements in common with coordination compounds. We discuss some fundamental elements required for the successful computational modeling of SACs for electrocatalytic applications. The first two aspects are the role played by the exchange-correlation functional adopted within a given DFT approach and the role of the local coordination of the active transition metal atom. Next, we discuss new intermediates that can form on SACs and that are not present on extended metal electrodes and how to model solvation, with particular emphasis on the fact that on SACs water can not only act as a solvent but also as a ligand. Finally, we discuss challenges related to the inclusion of pH and voltage in the models and some open issue concerning the rational design of new SACs.

Electrochemical catalysis is a useful approach for performing redox-neutral reactions under mild conditions. Via a heterogeneous electron transfer, electrons or holes are first injected into the reactant to induce a chemical transformation. After completion of the chemical step(s), the charge can be returned to the electrode (‘backward electron transfer’) or initiate a chain process in solution. In both cases, only catalytic amounts of charge are required for a full conversion and conceptionally, the induced charge can be understood as a catalyst. In recent years, progress has been made in this field, both in terms of mechanistic understanding and developing new applications. The recent advances in electrochemical catalysis are summarized in this contribution.

Single-atom electrocatalysts (SAECs) have attracted extensive attention due to their high atomic utilization, unique activity and selectivity. Compared with traditional electrochemical methods (bulk catalysis) that provide the apparent activity, nanoscale electrochemical approaches (local catalysis) can measure the intrinsic activity and explore the reaction mechanism of SAECs, which moderates the conflict between experimental measurements (i.e., apparent activity) and theoretical calculations (i.e., intrinsic activity). Here, we review recent studies of nanoscale electrochemical approaches to probing SAECs and highlight important advances in the last 2–3 years. We introduce four representative nanoscale electrochemical techniques such as single-entity electrochemistry, electrochemical scanning tunneling microscopy (EC-STM), scanning electrochemical cell microscopy (SECCM), and surface interrogation scanning electrochemical microscopy (SI-SECM), and their applications of SAECs. Meanwhile, we give insightful comments on their technical limitations. Finally, we outlook the potential hyphenated techniques which are attractive for nanoscale electrochemical studies of SAECs.

The use of attenuated total reflection surface enhanced infrared spectroscopy (ATR-SEIRAS) for studying modified surfaces with electrochemical biosensing applications and implications is reviewed. Emphasis is placed on strategies involving modification of the nanostructured films that generate IR surface enhancement in ATR-SEIRAS. This can be achieved either through chemical modification or the use of supported biomimetic bilayers. The former includes self-assembled monolayers with biorecognition functionalities such as aptamers and antibodies and allows qualitative and quantitative detection. The latter approach provides opportunities to build biosensing motifs by embedding electric-field gated membrane proteins and peptides in a supported bilayer. In both strategies, the use of electrochemical ATR-SEIRAS for target molecule detection as well as its important role as a characterization tool are discussed. A perspective is provided on solving the challenges currently limiting the use of ATR-SEIRAS for electrochemical biosensing applications.